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Compound of Interest

Compound Name: 3,5-Dichloroisonicotinaldehyde

Cat. No.: B151372

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dichloroisonicotinaldehyde is a halogenated pyridinecarboxaldehyde that serves as a
versatile intermediate in the synthesis of a variety of heterocyclic compounds. Its utility is
particularly noted in the fields of medicinal chemistry and agrochemical research, where it
functions as a key building block for the development of novel bioactive molecules. This
technical guide provides a comprehensive overview of the commercial availability of 3,5-
Dichloroisonicotinaldehyde, its physicochemical properties, and detailed experimental
protocols for its use.

Commercial Availability

3,5-Dichloroisonicotinaldehyde is readily available from a range of chemical suppliers. The
compound is typically offered in various purities and quantities to suit diverse research and
development needs. Below is a summary of representative commercial suppliers.
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Supplier Purity Available Quantities
Apollo Scientific >95% 19, 59, 25¢g

Bide Pharmatech Ltd 95+% 1g

Chem-Impex >98% (GC) Inquire for details
ENAO Chemical Co, Limited 97% Inquire for details
Hebei Summedchem Co., Ltd Inquire for details Inquire for details
SynQuest Laboratories Inquire for details Inquire for details

Physicochemical and Pharmacokinetic Data

A summary of the key physical, chemical, and predicted pharmacokinetic properties of 3,5-
Dichloroisonicotinaldehyde is provided in the table below. This data is essential for planning
synthetic routes and for the preliminary assessment of its potential as a scaffold in drug design.

Property Value

IUPAC Name 3,5-dichloropyridine-4-carbaldehyde
CAS Number 139342-33-9

Molecular Formula CeHs3CI2NO

Molecular Weight 176.00 g/mol [1]

Appearance White to brown powder or crystals[2]
Melting Point 75-80 °C[2]

Boiling Point 242.4 °C[3]

Density 1.488 g/cm3[3]

Solubility 0.886 mg/mL in water[4]

pKa -0.42+0.10 (Predicted)[3]

Synthesis and Reactivity
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While specific, detailed protocols for the direct synthesis of 3,5-Dichloroisonicotinaldehyde
are not readily available in public literature, a general synthetic approach can be inferred from
established organic chemistry principles. The formylation of a di-chlorinated pyridine ring is a
plausible route.

A generalized synthetic workflow is depicted below:

General Synthetic Approach

Starting Material Formylation

3,5-Dichloropyridine Formylating Agent

Introduction of
Formyl Group

3,5-Dichloroisonicotinaldehyde

Click to download full resolution via product page

Caption: Generalized synthesis of 3,5-Dichloroisonicotinaldehyde.

Experimental Protocol: Synthesis of a Hydrazone
Derivative

3,5-Dichloroisonicotinaldehyde is a valuable precursor for the synthesis of more complex
molecules. The following is a detailed protocol for the synthesis of 2-(2-[((3,5-dichloropyridin-4-
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yl)methylene)hydrazino])-6-fluorobenzothiazole, a reaction that highlights the utility of the
aldehyde functional group.

Objective: To synthesize 2-(2-[((3,5-dichloropyridin-4-yl)methylene)hydrazino])-6-
fluorobenzothiazole using 3,5-Dichloroisonicotinaldehyde as a starting material.

Materials:

3,5-Dichloroisonicotinaldehyde

2-Hydrazino-6-fluorobenzothiazole

Ethanol

Glacial Acetic Acid

Procedure:

 In a suitable reaction vessel, combine 2-hydrazino-6-fluorobenzothiazole (1 equivalent) and
3,5-dichloroisonicotinaldehyde (1.1 equivalents).

e Add ethanol as the solvent, followed by a catalytic amount of glacial acetic acid.

e The reaction mixture is then subjected to microwave irradiation at 80°C for approximately 10
minutes.

o Upon completion, the reaction mixture is cooled to room temperature.

e The resulting precipitate is collected by filtration, washed with cold ethanol, and dried under
vacuum to yield the desired product.

Expected Yield: 74%

The workflow for this experimental protocol is illustrated in the diagram below:
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Hydrazone Derivative Synthesis

Reactants Reaction Conditions
. R . . Ethanol & Microwave
3,5-Dichloroisonicotinaldehyde 2-Hydrazino-6-fluorobenzothiazole Glacial Acetic Acid 80°C, 10 min

1.1leq

Combine and React

Cool to RT

Filter and Wash

Dry under Vacuum

2-(2-[((3,5-dichloropyridin-4-yl)ymethylene)hydrazino])
-6-fluorobenzothiazole

Click to download full resolution via product page

Caption: Experimental workflow for hydrazone synthesis.
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Applications in Research and Development

3,5-Dichloroisonicotinaldehyde is a crucial intermediate in the synthesis of various
biologically active compounds. Its applications span across several key areas of research:

o Pharmaceuticals: It serves as a precursor for the development of anti-inflammatory and anti-
cancer agents.[2]

e Agrochemicals: The compound is utilized in the formulation of herbicides and fungicides.[2]
o Material Science: It is involved in the production of specialized polymers and resins.[2]

The reactivity of the aldehyde group, combined with the electronic properties imparted by the
chlorine substituents on the pyridine ring, makes 3,5-Dichloroisonicotinaldehyde a valuable
and reactive intermediate for further chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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